Cas no 7788-98-9 (Ammonium chromate)

• Product Name: Ammonium chromate
• CAS No: 7788-98-9
• MF: CrH₈N₂O₄
• MW: 152.070621490479
• MDL: MFCD00015958
• CID: 86101
• PubChem ID: 24852933
• Update Time: 2025-06-21

Ammonium chromate Chemical and Physical Properties

Names and Identifiers

• Ammonium chromate
• Ammonium chronate
• Ammoniumchromate-powder
• DL-1-AMino-2-propanol
• Chromic acid ammonium salt
• chromic acid, diammonium salt
• diammonium chromate
• neutral ammonium chromate
• Diammonium chromate ((NH4)2CrO4)
• Neutral ammonium
• ammoniumchromate
• ammoniumchromate(vi)
• chromicacid(h2cro4),diammoniumsalt
• chromicacid[h2cro4],diammoniumsalt
• diammoniumchromate
• neutralammoniumchromate
• AmmoniumDichromate,>99%

• MDL： MFCD00015958
• Inchi： 1S/Cr.2H3N.2H2O.2O/h;2*1H3;2*1H2;;/q+2;;;;;;/p-2
• InChI Key： FEIXNIOTSKFSAZ-UHFFFAOYSA-L
• SMILES： [Cr](=O)(=O)(O)O.N.N

Computed Properties

• Exact Mass: 151.98900
• Monoisotopic Mass: 151.988919
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 62.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 82.3

Experimental Properties

• Color/Form: Yellow monoclinic crystal.
• Density: 1.91 g/mL at 25 °C(lit.)
• Melting Point: 185 ºC (dec.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 1 M at 20 °C, clear, yellow
• Water Partition Coefficient: Soluble in water. Slightly soluble in liquid ammonia, acetone, methanol. Insoluble in ethanol.
• PSA: 81.08000
• LogP: 0.05660
• Merck: 14,510
• Solubility: Lose some ammonia in the air. It decomposes at 185 ℃, soluble in water, slightly soluble in liquid ammonia, acetone and methanol, and almost insoluble in ethanol. The aqueous solution is alkaline.
• Vapor Pressure: No data available

Ammonium chromate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H272,H314,H334,H350i,H400
• Warning Statement： P201,P220,P261,P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 1479 5.1/PG 2
• WGK Germany：3
• Hazard Category Code： 49-8-34-43-50/53
• Safety Instruction： S53-S17-S45-S60-S61
• RTECS：GB2880000
• Hazardous Material Identification：
• HazardClass：8,5.1
• PackingGroup：Ⅱ
• TSCA：Yes
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R49
• Packing Group：III
• Hazard Level：5.1
• Storage Condition：Sealed and dry for storage.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt